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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

An In-depth Technical Guide to 1-Dimethylamino-2-propanol

This guide provides an overview of the fundamental physicochemical properties of 1-
dimethylamino-2-propanol, a compound of interest to researchers, scientists, and
professionals in drug development.

Core Properties

1-dimethylamino-2-propanol, also known as N,N-Dimethylisopropanolamine, is an amino
alcohol used as a building block in organic synthesis.[1] It is a clear to light yellow liquid that is
miscible with water.[1][2]

Quantitative Data Summary

The key molecular identifiers and properties of 1-dimethylamino-2-propanol are summarized
in the table below for easy reference.
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Property Value References
Molecular Formula C5H13NO [1112113114]
Molecular Weight 103.16 g/mol [2][4]

CAS Number 108-16-7 [2][3]
Density 0.837 g/mL at 25 °C [1]

Boiling Point 121-127 °C [1]

Linear Formula CH3CH(OH)CH2N(CH3)2

Experimental Protocols

Detailed experimental protocols for specific applications of 1-dimethylamino-2-propanol, such
as its use in the synthesis of novel phthalocyanine compounds or as a protector against
mechlorethamine cytotoxicity, would be found within specific research publications detailing
those studies.[2] General handling and safety information can be found in the safety data
sheets (SDS) provided by suppliers.

Chemical Identification and Structure

The following diagram illustrates the key identifiers for 1-dimethylamino-2-propanol.
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Key Identifiers for 1-dimethylamino-2-propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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